Cas no 216576-68-0 (3-(aminomethyl)hept-4-enoic acid)

• Product Name: 3-(aminomethyl)hept-4-enoic acid
• CAS No: 216576-68-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6324204
• PubChem ID: 44321696
• Update Time: 2025-10-29

3-(aminomethyl)hept-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)hept-4-enoic acid
• CHEMBL313164
• EN300-1858593
• 216576-68-0

• Inchi： 1S/C8H15NO2/c1-2-3-4-7(6-9)5-8(10)11/h3-4,7H,2,5-6,9H2,1H3,(H,10,11)/b4-3+
• InChI Key： NCZQNDSUIQSBAE-ONEGZZNKSA-N
• SMILES： OC(CC(/C=C/CC)CN)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(aminomethyl)hept-4-enoic acid

Professional Introduction to 3-(aminomethyl)hept-4-enoic acid (CAS No. 216576-68-0)

3-(aminomethyl)hept-4-enoic acid, identified by the chemical abstracts service number CAS No. 216576-68-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This linear α,β-unsaturated amino acid derivative features a unique structural framework that positions it as a versatile intermediate in the development of novel therapeutic agents. The compound’s molecular structure, comprising a heptenone backbone substituted with an aminomethyl group at the third carbon position, imparts distinctive reactivity and biological potential, making it a subject of considerable interest in contemporary research.

The synthesis of 3-(aminomethyl)hept-4-enoic acid typically involves multi-step organic transformations, often starting from readily available heptadiene derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These approaches underscore the compound’s synthetic accessibility while highlighting the importance of precision in its preparation to ensure pharmaceutical-grade purity.

Recent studies have explored the pharmacological properties of 3-(aminomethyl)hept-4-enoic acid and its derivatives, revealing promising applications in modulating inflammatory pathways and enzyme inhibition. The presence of both an amino group and a reactive double bond allows for diverse functionalization, enabling the design of molecules with tailored biological activities. For instance, researchers have investigated its potential as a precursor to non-peptide mimetics targeting metabolic disorders and neurodegenerative diseases.

One particularly intriguing aspect of 3-(aminomethyl)hept-4-enoic acid is its role in peptidomimetic chemistry. By serving as a scaffold for constrained amino acids, this compound facilitates the development of peptide analogs with enhanced stability and bioavailability. Such peptidomimetics are increasingly relevant in drug discovery, as they offer an alternative to traditional peptide-based therapeutics while mitigating issues such as proteolytic degradation and immunogenicity.

The compound’s utility extends beyond medicinal chemistry into materials science, where its unsaturated structure lends itself to polymerization reactions yielding functionalized polymers. These materials exhibit interesting properties for biomedical applications, including drug delivery systems and tissue engineering scaffolds. The ability to incorporate 3-(aminomethyl)hept-4-enoic acid into polymeric matrices underscores its versatility as a building block for advanced materials.

In clinical research, derivatives of 3-(aminomethyl)hept-4-enoic acid have been examined for their potential in treating oxidative stress-related conditions. The compound’s ability to act as a scavenger for reactive oxygen species has been demonstrated in vitro, suggesting its relevance in developing antioxidant therapies. Additionally, its interaction with cellular receptors has been studied for possible applications in oncology, where modulating receptor signaling could lead to novel anti-cancer strategies.

The future direction of research on 3-(aminomethyl)hept-4-enoic acid is likely to focus on expanding its synthetic toolkit and exploring novel biological targets. Advances in computational chemistry and high-throughput screening will accelerate the identification of new derivatives with enhanced pharmacological profiles. Collaborative efforts between academia and industry are expected to drive innovation, translating laboratory findings into clinical candidates with tangible therapeutic benefits.

As the demand for structurally diverse pharmacophores grows, 3-(aminomethyl)hept-4-enoic acid stands out as a valuable resource for medicinal chemists. Its unique combination of structural features—namely the presence of both an amine and an enone moiety—provides a rich foundation for designing molecules that interact selectively with biological systems. This inherent flexibility ensures that it will remain at the forefront of chemical biology research for years to come.